Cas no 56970-51-5 (10-[(Anthracene-9-carbonyl)oxy]octadecanoic acid)

10-[(Anthracene-9-carbonyl)oxy]octadecanoic acid structure
56970-51-5 structure
Product name:10-[(Anthracene-9-carbonyl)oxy]octadecanoic acid
CAS No:56970-51-5
MF:C33H44O4
MW:504.700070381165
CID:2832595
PubChem ID:19795512

10-[(Anthracene-9-carbonyl)oxy]octadecanoic acid Chemical and Physical Properties

Names and Identifiers

    • 10-[(Anthracene-9-carbonyl)oxy]octadecanoic acid
    • DTXSID50600014
    • 56970-51-5
    • SCHEMBL4633416
    • Inchi: InChI=1S/C33H44O4/c1-2-3-4-5-8-11-20-28(21-12-9-6-7-10-13-24-31(34)35)37-33(36)32-29-22-16-14-18-26(29)25-27-19-15-17-23-30(27)32/h14-19,22-23,25,28H,2-13,20-21,24H2,1H3,(H,34,35)
    • InChI Key: TUMQHQIZCIAITM-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 504.32395988Da
  • Monoisotopic Mass: 504.32395988Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 19
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų
  • XLogP3: 11

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